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Compound of Interest

Compound Name:
(2-(Trifluoromethyl)pyridin-4-

yl)methanol

Cat. No.: B160113 Get Quote

Essential Safety and Handling Guide for (2-
(Trifluoromethyl)pyridin-4-yl)methanol
This guide provides immediate and essential safety protocols, operational instructions, and

disposal plans for handling (2-(Trifluoromethyl)pyridin-4-yl)methanol. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Classification
(2-(Trifluoromethyl)pyridin-4-yl)methanol is classified with the following hazards:

Acute Toxicity, Oral (Harmful): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Protection Type Specification

Eye and Face Protection

Wear chemical safety goggles and a face shield.

Use equipment tested and approved under

government standards such as NIOSH (US) or

EN 166 (EU).[4]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[4]

Inspect gloves before use and use proper glove

removal technique.[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[5] A fume hood is recommended

for all handling procedures.[6]

Body Protection A laboratory coat should be worn.

Operational and Handling Protocol
Adherence to a strict operational workflow is critical for the safe handling of (2-
(Trifluoromethyl)pyridin-4-yl)methanol. The following diagram outlines the necessary steps
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from preparation to disposal.

Workflow for Handling (2-(Trifluoromethyl)pyridin-4-yl)methanol

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh/Measure Chemical in Fume Hood

Proceed when ready

Transfer Chemical to Reaction Vessel

Decontaminate Glassware and Surfaces

After experiment

Segregate and Label Chemical Waste

Dispose of Waste via Approved Channels

Follow Spill Cleanup Protocol Administer First Aid for Exposure
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Caption: A diagram illustrating the procedural workflow for safely handling (2-
(Trifluoromethyl)pyridin-4-yl)methanol.

First Aid Measures
Immediate action is required in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[3]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] Wash clothing before

reuse.[3]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes.[3] Remove contact

lenses if present and easy to do.[2] Continue

rinsing.[2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water.[6] Never give anything by mouth to an

unconscious person. Get medical attention

immediately.

Storage and Disposal
Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and strong acids.[3][6]

Keep the container tightly closed when not in use.[2][3][6]
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Store locked up.[2][3]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][5]

Do not let the product enter drains, other waterways, or soil.[2]

Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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